Cas no 17730-60-8 (1-[4-(2-chlorobenzyl)piperazin-1-yl]butan-1-one hydrochloride (1:1))

• Product Name: 1-[4-(2-chlorobenzyl)piperazin-1-yl]butan-1-one hydrochloride (1:1)
• CAS No: 17730-60-8
• MF: C₁₅H₂₂Cl₂N₂O
• MW: 317.253982067108
• CID: 1364027
• PubChem ID: 205268
• Update Time: 2025-04-20

1-[4-(2-chlorobenzyl)piperazin-1-yl]butan-1-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-chlorobenzyl)piperazin-1-yl]butan-1-one hydrochloride (1:1)
• 1-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]butan-1-one,hydrochloride
• Piperazine, 1-butyryl-4-(o-chlorobenzyl)-, hydrochloride
• 1-Butyryl-4-(o-chlorobenzyl)piperazine hydrochloride
• DTXSID30170280
• 17730-60-8

• Inchi： 1S/C15H21ClN2O.ClH/c1-2-5-15(19)18-10-8-17(9-11-18)12-13-6-3-4-7-14(13)16;/h3-4,6-7H,2,5,8-12H2,1H3;1H
• InChI Key： XNGGUPFKIFEHAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCN(C(CCC)=O)CC1.Cl

Computed Properties

• Exact Mass: 316.11116
• Monoisotopic Mass: 316.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55